N-[1-[[4-[[2-[4-(Acridin-9-ylamino)anilino]-2-oxoethyl]amino]-4-oxobutyl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-6-[(2-aminoethylamino)methyl]pyridine-2-carboximidate;iron(2+)
N-[1-[[4-[[2-[4-(Acridin-9-ylamino)anilino]-2-oxoethyl]amino]-4-oxobutyl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-6-[(2-aminoethylamino)methyl]pyridine-2-carboximidate;iron(2+)
Brand Name:
Vulcanchem
CAS No.:
110340-32-4
VCID:
VC0027721
InChI:
InChI=1S/C40H43N11O4.Fe/c41-18-20-42-22-28-7-5-12-34(47-28)40(55)51-35(21-29-23-43-25-46-29)39(54)44-19-6-13-36(52)45-24-37(53)48-26-14-16-27(17-15-26)49-38-30-8-1-3-10-32(30)50-33-11-4-2-9-31(33)38;/h1-5,7-12,14-17,23,25,35,42H,6,13,18-22,24,41H2,(H,43,46)(H,44,54)(H,45,52)(H,48,53)(H,49,50)(H,51,55);/q;+2/p-1
SMILES:
C1=CC=C2C(=C1)C(=C3C=CC=CC3=N2)NC4=CC=C(C=C4)NC(=O)CNC(=O)CCCNC(=O)C(CC5=CN=CN5)N=C(C6=CC=CC(=N6)CNCCN)[O-].[Fe+2]
Molecular Formula:
C40H42FeN11O4+
Molecular Weight:
796.7 g/mol
N-[1-[[4-[[2-[4-(Acridin-9-ylamino)anilino]-2-oxoethyl]amino]-4-oxobutyl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-6-[(2-aminoethylamino)methyl]pyridine-2-carboximidate;iron(2+)
CAS No.: 110340-32-4
Main Products
VCID: VC0027721
Molecular Formula: C40H42FeN11O4+
Molecular Weight: 796.7 g/mol
![N-[1-[[4-[[2-[4-(Acridin-9-ylamino)anilino]-2-oxoethyl]amino]-4-oxobutyl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-6-[(2-aminoethylamino)methyl]pyridine-2-carboximidate;iron(2+) - 110340-32-4](/images/no_structure.jpg)
| CAS No. | 110340-32-4 |
|---|---|
| Product Name | N-[1-[[4-[[2-[4-(Acridin-9-ylamino)anilino]-2-oxoethyl]amino]-4-oxobutyl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-6-[(2-aminoethylamino)methyl]pyridine-2-carboximidate;iron(2+) |
| Molecular Formula | C40H42FeN11O4+ |
| Molecular Weight | 796.7 g/mol |
| IUPAC Name | N-[1-[[4-[[2-[4-(acridin-9-ylamino)anilino]-2-oxoethyl]amino]-4-oxobutyl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-6-[(2-aminoethylamino)methyl]pyridine-2-carboximidate;iron(2+) |
| Standard InChI | InChI=1S/C40H43N11O4.Fe/c41-18-20-42-22-28-7-5-12-34(47-28)40(55)51-35(21-29-23-43-25-46-29)39(54)44-19-6-13-36(52)45-24-37(53)48-26-14-16-27(17-15-26)49-38-30-8-1-3-10-32(30)50-33-11-4-2-9-31(33)38;/h1-5,7-12,14-17,23,25,35,42H,6,13,18-22,24,41H2,(H,43,46)(H,44,54)(H,45,52)(H,48,53)(H,49,50)(H,51,55);/q;+2/p-1 |
| Standard InChIKey | XGBQCUNWOYYLSM-UHFFFAOYSA-M |
| SMILES | C1=CC=C2C(=C1)C(=C3C=CC=CC3=N2)NC4=CC=C(C=C4)NC(=O)CNC(=O)CCCNC(=O)C(CC5=CN=CN5)N=C(C6=CC=CC(=N6)CNCCN)[O-].[Fe+2] |
| Canonical SMILES | C1=CC=C2C(=C1)C(=C3C=CC=CC3=N2)NC4=CC=C(C=C4)NC(=O)CNC(=O)CCCNC(=O)C(CC5=CN=CN5)N=C(C6=CC=CC(=N6)CNCCN)[O-].[Fe+2] |
| Synonyms | (N-(2-((4-((2-((4-(9-acridinylamino)phenyl)amino)-2-oxoethyl)amino)-4-oxobutyl)amino)-1-(1H-imidazol-4-ylmethyl)-1-oxoethyl)-6-(((-2-aminoethyl)amino)methyl)-2-pyridinecarboxamidato) iron(1+) AGGA |
| PubChem Compound | 3081630 |
| Last Modified | Nov 11 2021 |
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